Cas no 5636-01-1 (1-METHYL-3,6-(1H,2H)PYRIDAZINEDIONE)

1-METHYL-3,6-(1H,2H)PYRIDAZINEDIONE structure
5636-01-1 structure
Product Name:1-METHYL-3,6-(1H,2H)PYRIDAZINEDIONE
CAS No:5636-01-1
MF:C5H6N2O2
MW:126.113340854645
CID:945259
PubChem ID:95157
Update Time:2025-04-19

1-METHYL-3,6-(1H,2H)PYRIDAZINEDIONE Chemical and Physical Properties

Names and Identifiers

    • 1-METHYL-3,6-(1H,2H)PYRIDAZINEDIONE
    • FS-3810
    • 1-Methyl-1,2-dihydro-3,6-pyridazinedione
    • 2,3-dihydro-2-methyl-3-oxo-6-hydroxypyridazin
    • 2-methyl-1H-pyridazine-3,6-dione
    • N-Methyl maleic hydrazide
    • 3,6-Pyridazinedione, 1, 2-dihydro-1-methyl-
    • AKOS003259818
    • NS00015523
    • 3-Hydroxy-1-methylpyridazin-6(1H)-one
    • NSC-21412
    • DB-004562
    • 5636-01-1
    • NSC21412
    • 6-Hydroxy-2-methyl-pyridazin-3-one
    • MFCD00234108
    • 6-Hydroxy-2-methyl-3(2H)-pyridazinone
    • N-Methyl-3,6-pyridazinedione
    • SCHEMBL936893
    • 1-methyl-1,2-dihydropyridazine-3,6-dione
    • 1-Methyl-3,6-pyridazinedione
    • 3, 1,2-dihydro-1-methyl-
    • STK060765
    • 3,6-Pyridazinedione, 1,2-dihydro-1-methyl-
    • CS-0319859
    • NSC 21412
    • 6-hydroxy-2-methylpyridazin-3(2H)-one
    • 3,6-Pyridazinedione, 1,2-dihydro-1-methyl- (8CI)(9CI)
    • UAECOHJYXUJDOF-UHFFFAOYSA-N
    • 6-Hydroxy-2-methyl-2H-pyridazin-3-one
    • AKOS003348414
    • N-Methylmaleic hydrazide
    • 5436-01-1
    • 2,3-dihydro-2-methyl-3-oxo-6-hydroxypyridazine
    • AC-907/25004444
    • 3-hydroxy-1-methyl-1,6-dihydropyridazin-6-one
    • DTXSID20202741
    • Inchi: 1S/C5H6N2O2/c1-7-5(9)3-2-4(8)6-7/h2-3H,1H3,(H,6,8)
    • InChI Key: UAECOHJYXUJDOF-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1C)=O

Computed Properties

  • Exact Mass: 126.042927438g/mol
  • Monoisotopic Mass: 126.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 49.4Ų
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